[(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio]acetonitrile

• IUPAC Name: 2-[(4-phenyl-5-sulfanylidene-1,3,4-thiadiazol-2-yl)sulfanyl]acetonitrile
• InChI: InChI=1S/C10H7N3S3/c11-6-7-15-9-12-13(10(14)16-9)8-4-2-1-3-5-8/h1-5H,7H2
• InChI Key: OZGNMCIKNPISQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=S)SC(=N2)SCC#N
• Molecular Formula: C10H7N3S3
• Molecular Weight: 265.4 g/mol

Description

[(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio]acetonitrile is a chemical compound with potential applications in scientific research. It is a thiadiazole derivative that has been synthesized and studied for its various properties and effects in biochemical and physiological systems.

Mechanism of Action

The exact mechanism of action of [(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio]acetonitrile is not fully understood, but it is believed to involve the interaction of the thiadiazole ring system with various biological targets. The acetonitrile group may also play a role in the compound's activity, potentially acting as a reactive group that can form covalent bonds with target molecules.
Biochemical and Physiological Effects:
[(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio]acetonitrile has been shown to have various biochemical and physiological effects in vitro. In addition to its potential as an anti-inflammatory agent, the compound has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been shown to have antioxidant activity, potentially due to its ability to scavenge free radicals.

Advantages and Limitations for Lab Experiments

[(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio]acetonitrile has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its fluorescent properties make it useful for visualization and quantification studies. However, the compound's potential toxicity and reactivity with biological targets may also limit its use in certain experiments.

Future Directions

There are several potential future directions for research on [(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio]acetonitrile. One area of interest is the development of more specific and potent inhibitors of acetylcholinesterase and butyrylcholinesterase, which are important targets for the treatment of neurological disorders. Another potential direction is the exploration of the compound's antioxidant properties and its potential as a therapeutic agent for oxidative stress-related diseases. Additionally, further studies on the compound's interaction with thiols and other biological targets may yield new insights into its mechanism of action and potential applications in biological systems.

Synthesis Methods

[(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio]acetonitrile can be synthesized using a variety of methods. One common approach involves the reaction of 4-phenyl-1,2,4-triazolidine-3,5-dione with thiosemicarbazide in the presence of acetic acid. The resulting product is then treated with acetic anhydride and sodium acetate to yield [(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio]acetonitrile. Other methods involve the use of different starting materials and reagents, but the overall process involves the formation of the thiadiazole ring system and the attachment of the acetonitrile group.

Scientific Research Applications

[(4-Phenyl-5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio]acetonitrile has been studied for its potential applications in various scientific research fields. One area of interest is its use as a fluorescent probe for the detection of thiols in biological systems. The compound can react with thiols to form a fluorescent adduct, allowing for the visualization and quantification of thiols in cells and tissues. Other research has focused on the compound's potential as an anti-inflammatory agent, due to its ability to inhibit the production of pro-inflammatory cytokines in vitro.